Cas no 1044766-34-8 (Benzenamine, 5-bromo-2-chloro-3-nitro-)

• Product Name: Benzenamine, 5-bromo-2-chloro-3-nitro-
• CAS No: 1044766-34-8
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 6120129
• PubChem ID: 24902283
• Update Time: 2025-05-20

Benzenamine, 5-bromo-2-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-bromo-2-chloro-3-nitro-
• 5-bromo-2-chloro-3-nitroaniline hydrochloride
• EN300-7870705
• 5-bromo-2-chloro-3-nitroaniline
• 1044766-34-8

• Inchi： 1S/C6H4BrClN2O2/c7-3-1-4(9)6(8)5(2-3)10(11)12/h1-2H,9H2
• InChI Key： KYMYQFRDLCDGMB-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Br)=CC([N+]([O-])=O)=C1Cl

Computed Properties

• Exact Mass: 249.91447g/mol
• Monoisotopic Mass: 249.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.909±0.06 g/cm3(Predicted)
• Boiling Point: 351.3±37.0 °C(Predicted)
• pka: -0.72±0.10(Predicted)

Additional information on Benzenamine, 5-bromo-2-chloro-3-nitro-

Comprehensive Overview of Benzenamine, 5-bromo-2-chloro-3-nitro- (CAS No. 1044766-34-8)

Benzenamine, 5-bromo-2-chloro-3-nitro- (CAS No. 1044766-34-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This nitro-substituted aniline derivative has garnered significant attention due to its unique structural properties and potential applications in drug discovery and material science. The compound's molecular formula, C₆H₄BrClN₂O₂, highlights its bromine, chlorine, and nitro functional groups, which contribute to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for nitroaniline derivatives like Benzenamine, 5-bromo-2-chloro-3-nitro- has surged, driven by their role as intermediates in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in antimicrobial agents and anticancer drug development, aligning with current trends in precision medicine. The compound's electron-withdrawing groups (bromo, chloro, and nitro) make it a valuable building block for designing molecules with enhanced stability and targeted activity.

From an industrial perspective, CAS No. 1044766-34-8 is often discussed in forums focusing on high-value chemical intermediates and custom synthesis. Its synthesis typically involves nitration and halogenation steps, with optimization protocols being a hot topic among organic chemists. Environmental considerations, such as green chemistry approaches to reduce waste during production, are also frequently searched in relation to this compound.

The analytical characterization of Benzenamine, 5-bromo-2-chloro-3-nitro- involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry, which are critical for quality control in research and industrial settings. These methods ensure the compound's purity, which is essential for reproducible results in downstream applications. Discussions around analytical method validation for such compounds are common in scientific communities.

Emerging applications of this compound include its use in organic electronics and photovoltaic materials, where its electron-deficient aromatic system shows promise. This aligns with global interests in sustainable energy solutions and advanced material science. Furthermore, its potential in catalysis and ligand design for transition metal complexes is an active area of investigation.

Safety data for CAS No. 1044766-34-8 emphasizes standard laboratory precautions, with particular attention to its nitro group stability under various conditions. Proper storage recommendations and handling procedures are frequently searched topics, reflecting the compound's research-centric usage. Regulatory compliance information is also a key consideration for international shipments of this material.

The market dynamics surrounding nitro-substituted anilines indicate growing demand from Asia-Pacific research hubs, particularly for pharmaceutical intermediates. Price trends and supply chain resilience for such specialty chemicals are increasingly relevant in post-pandemic research landscapes. Comparative studies with structurally similar compounds (e.g., dihalogenated nitroanilines) often appear in patent literature and academic publications.

Future research directions for Benzenamine, 5-bromo-2-chloro-3-nitro- may explore its structure-activity relationships in greater depth, particularly for enzyme inhibition applications. Computational chemistry approaches, including molecular docking studies, are being employed to predict its interactions with biological targets. These developments align with the pharmaceutical industry's shift toward computer-aided drug design methodologies.

In summary, CAS No. 1044766-34-8 represents an important scaffold in modern chemical research, with diverse applications spanning multiple disciplines. Its continued study contributes to advancements in medicinal chemistry, material science, and industrial processes, making it a compound of enduring scientific and commercial interest.